Cas no 1451389-00-6 (2-Pyrazinamine, 3-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Pyrazinamine, 3-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 1451389-00-6
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 2105525
• Update Time: 2023-08-03

2-Pyrazinamine, 3-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)-2-Pyrazinamine
• 2-Pyrazinamine, 3-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C8H9N5/c1-13-5-6(4-12-13)7-8(9)11-3-2-10-7/h2-5H,1H3,(H2,9,11)
• InChI Key： LMNKNUFIKWUVEB-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C(N)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 69.6